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Compound of Interest

Compound Name: 2-Fluorophenyl isocyanate

Cat. No.: B099576 Get Quote

An In-depth Technical Guide to 2-Fluorophenyl Isocyanate

This technical guide provides a comprehensive overview of the chemical properties, structure,

and reactivity of 2-Fluorophenyl isocyanate, tailored for researchers, scientists, and

professionals in drug development and materials science.

Chemical Identity and Structure
2-Fluorophenyl isocyanate, also known as 1-fluoro-2-isocyanatobenzene, is an aromatic

isocyanate compound. The presence of a fluorine atom on the phenyl ring and the highly

reactive isocyanate group makes it a valuable intermediate in the synthesis of pharmaceuticals,

agrochemicals, and specialty polymers.[1]

Key Identifiers:

IUPAC Name: 1-fluoro-2-isocyanatobenzene[2]

Synonyms: o-Fluorophenyl isocyanate, Isocyanic acid o-fluorophenyl ester[3][4]

CAS Number: 16744-98-2[3][4][5][6][7]

EC Number: 240-804-0[5][6][7]

Molecular Formula: C₇H₄FNO[1][5][8][9]
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SMILES:Fc1ccccc1N=C=O[5][6]

InChI:1S/C7H4FNO/c8-6-3-1-2-4-7(6)9-5-10/h1-4H[5][6]

InChI Key:VZNCSZQPNIEEMN-UHFFFAOYSA-N[5][6]

2-Fluorophenyl Isocyanate Identity

Key Identifiers

2-Fluorophenyl Isocyanate C₇H₄FNO

CAS

16744-98-2 has

Mol. Weight

137.11 g/mol
 has
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Fc1ccccc1N=C=O

 represented by
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Fig. 1: Chemical Identity of 2-Fluorophenyl Isocyanate.

Physicochemical Properties
The compound is a flammable, colorless to light yellow liquid under standard conditions.[1][3]

[5] Quantitative physical and chemical data are summarized in the table below.
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Property Value Source(s)

Molecular Weight 137.11 g/mol [5][6][7]

Density 1.222 g/mL at 25 °C [5][6]

Boiling Point 56 - 58 °C [3]

65 °C at 18 mmHg [1]

165 °C [7]

Flash Point 51 °C (123.8 °F) - closed cup [5][6][7]

Refractive Index 1.5144 (at 20 °C) [5][6]

Form Liquid [5][6]

Appearance
Colorless to light yellow clear

liquid
[1]

Storage Temperature 2 - 8 °C [1][5][6]

Reactivity and Chemical Behavior
The isocyanate functional group (-N=C=O) is highly electrophilic, making 2-fluorophenyl
isocyanate reactive toward a wide range of nucleophiles.[10] This reactivity is fundamental to

its application as a building block in organic synthesis.

Reaction with Nucleophiles: It readily undergoes nucleophilic addition reactions.[1] Common

reactants include alcohols (to form carbamates), amines (to form ureas), and water (which

can lead to the formation of an unstable carbamic acid that decomposes to an amine and

carbon dioxide).[10]

Moisture Sensitivity: The compound is sensitive to moisture and will react with water.[11]

Therefore, it should be handled under anhydrous conditions to prevent degradation and

unwanted side reactions.[11]

Influence of Fluorine: The fluorine atom on the phenyl ring acts as an electron-withdrawing

group, which can enhance the electrophilicity of the isocyanate carbon and influence the

reactivity and properties of the resulting derivatives.[1]
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Polymerization: Acids and bases can initiate polymerization reactions.[10]

2-Fluorophenyl Isocyanate

Adduct
(Carbamate, Urea, etc.)

 Nucleophilic Addition

Nucleophile (e.g., R-OH, R-NH₂)

Click to download full resolution via product page

Fig. 2: General Reactivity of 2-Fluorophenyl Isocyanate.

Experimental Protocols and Handling
Detailed, step-by-step experimental protocols for the synthesis or specific reactions of 2-
fluorophenyl isocyanate are typically proprietary and found in specialized chemical literature

or patents rather than publicly available safety documents. However, safety data sheets

provide essential guidelines for handling and storage.

General Handling and Safety Precautions:

Personal Protective Equipment (PPE): Use of chemical-resistant gloves, safety goggles or

face shields, and a suitable respirator (e.g., type ABEK (EN14387) respirator filter) is

mandatory.[5][12]

Ventilation: Work should be conducted in a well-ventilated area or under a chemical fume

hood to avoid inhalation of vapors.

Conditions to Avoid: Keep away from heat, sparks, open flames, and sources of ignition.[8]

[11] Avoid contact with water, acids, bases, alcohols, amines, and strong oxidizing agents.

[11]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, typically

refrigerated at 2-8°C.[1][5][6] Handle and store under an inert atmosphere if possible.
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Spill and Disposal:

In case of a spill, absorb with an inert material and dispose of it as hazardous waste in

accordance with local, state, and federal regulations.

Waste material must not be mixed with other waste and should be disposed of in its original

container.

Applications in Research and Development
2-Fluorophenyl isocyanate is a key intermediate in several fields:

Pharmaceutical Development: It serves as a building block for synthesizing a variety of

pharmaceutical compounds and active ingredients.[1]

Agrochemicals: The compound is used in the development of modern pesticides and

herbicides.[1]

Polymer Chemistry: It is utilized in the production of specialty polymers and materials where

properties like thermal stability and chemical resistance are desired.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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